Cas no 81730-51-0 ( )

• Product name: &nbsp
• CAS No: 81730-51-0
• MF: C₈H₁₅NOS
• MW: 173.2758
• CID: 875457
• PubChem ID: 12863612

  Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-methoxy-1-thioxoethyl)- (9CI)
• piperidine, 1-(2-methoxy-1-thioxoethyl)-
• 81730-51-0
• Piperidine,1-(2-methoxy-1-thioxoethyl)-(9ci)
•  

• Inchi： InChI=1S/C8H15NOS/c1-10-7-8(11)9-5-3-2-4-6-9/h2-7H2,1H3
• InChI Key： YQLGXGJVNCTSEY-UHFFFAOYSA-N
• SMILES： COCC(=S)N1CCCCC1

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.6Ų